1-(3-(1H-imidazol-1-yl)propyl)-3-hydroxy-4-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)-5-(pyridin-4-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(3-imidazol-1-ylpropyl)-5-pyridin-4-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H22N6O3/c1-16-20(29-12-3-2-5-18(29)27-16)22(31)19-21(17-6-8-25-9-7-17)30(24(33)23(19)32)13-4-11-28-14-10-26-15-28/h2-3,5-10,12,14-15,21,31H,4,11,13H2,1H3/b22-19+
• InChI Key: ADZDURRKDMPRIO-ZBJSNUHESA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)CCCN4C=CN=C4)C5=CC=NC=C5)O
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)/C(=C\3/C(N(C(=O)C3=O)CCCN4C=CN=C4)C5=CC=NC=C5)/O
• Molecular Formula: C24H22N6O3
• Molecular Weight: 442.5 g/mol

Description

The compound contains several functional groups, including an imidazole ring, a pyridine ring, and a pyrrole ring. These are all heterocyclic aromatic compounds, which are often found in biologically active molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the heterocyclic rings through cyclization reactions. The exact methods would depend on the starting materials and the specific synthetic route.

Molecular Structure Analysis

The presence of multiple aromatic rings in the molecule suggests that it could participate in pi stacking interactions. The imidazole and pyridine rings are also capable of forming hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-rich aromatic rings, which could act as nucleophiles in reactions. The imidazole ring, in particular, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

Again, without specific data, we can only make general predictions. The compound is likely to be solid at room temperature, and its solubility would depend on the specific substituents on the rings.

Scientific Research Applications

Quantum Chemistry and Reactivity Studies

A study utilized quantum chemistry methods to investigate the reactivity of imidazo[1,2-a]pyridinyl-chalcone compounds, which are structurally related to the chemical . These compounds have importance in medicinal chemistry, particularly in molecular hybridization strategies to improve therapeutic systems (Konaté, Affi, & Ziao, 2021).

Reactivity and Synthesis of Derivatives

Research on cyanomethyl derivatives of imidazo[1,2-a]pyridine and related structures, focusing on their reactivity and the formation of compounds such as 5-amino-4-imidazo[1,2-a]-pyridin-2-yl-1-phenyl-1,2-dihydro-3H-pyrrol-3-one, sheds light on the synthetic versatility and potential applications of these compounds in various fields (Kutrov, Kovalenko, & Volovenko, 2008).

Melatonin Receptor Ligands

A novel class of imidazo[1,2-a]pyridines was designed and synthesized as melatonin receptor ligands. The study evaluated the binding affinities of these compounds, indicating potential applications in sleep regulation and circadian rhythm modulation (El Kazzouli et al., 2011).

Crystal Structure Analysis

Research on the crystal structure and Hirshfeld surface analysis of two imidazo[1,2-a]pyridine derivatives, including the analysis of the inclination of the phenyl rings to the imidazole rings, contributes to a deeper understanding of the molecular architecture and potential interactions of these compounds (Dhanalakshmi et al., 2018).

Carbonylative Synthesis Techniques

A study on the palladium-catalyzed carbonylative synthesis of benzimidazopyrimidinones, starting from specific imidazole derivatives, highlights advanced synthetic methods that could be applicable for the compound , demonstrating the potential for creating complex and functionally diverse molecules (Mancuso et al., 2017).

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific toxicity data, it’s hard to comment on the potential hazards.

Future Directions

The study of heterocyclic compounds is a vibrant field in medicinal chemistry, and compounds with these types of rings are often explored for their potential as pharmaceuticals.